An In-depth Technical Guide to 3-Deoxy-3-fluoro-D-glucitol: Structure, Properties, and Biological Significance
An In-depth Technical Guide to 3-Deoxy-3-fluoro-D-glucitol: Structure, Properties, and Biological Significance
Introduction: The Strategic Role of Fluorine in Carbohydrate Chemistry
In the landscape of drug discovery and chemical biology, the selective incorporation of fluorine into bioactive molecules represents a powerful strategy for modulating their pharmacological profiles. Fluorine's unique properties—small atomic size, high electronegativity, and the ability to form strong carbon-fluorine bonds—can significantly enhance metabolic stability, binding affinity, and bioavailability. When applied to carbohydrates, this strategy of "deoxyfluorination" creates sugar analogs that serve as invaluable tools for probing biological systems.[1][2] By replacing a hydroxyl group with fluorine, we can dissect the roles of specific hydrogen bonds in molecular recognition events and create metabolically robust enzyme inhibitors or imaging agents.[1][2]
This guide focuses on a specific fluorinated sugar alcohol, 3-Deoxy-3-fluoro-D-glucitol (3-FDGitol). As the reduced form of the well-studied 3-Deoxy-3-fluoro-D-glucose (3-FG), this molecule holds particular relevance in the context of the polyol pathway, a metabolic route implicated in diabetic complications. Here, we will provide a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and known biological activities, offering a technical resource for researchers in medicinal chemistry, pharmacology, and drug development.
Chemical Structure and Nomenclature
3-Deoxy-3-fluoro-D-glucitol is a six-carbon sugar alcohol (alditol) derived from D-glucose. The key structural feature is the replacement of the hydroxyl group at the C-3 position with a fluorine atom. This single substitution has profound effects on the molecule's electronic properties and its interactions with biological macromolecules.
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IUPAC Name: (2R,3S,4R,5R)-3-Fluorohexane-1,2,4,5,6-pentol
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Common Synonyms: 3-Fluoro-3-deoxy-D-glucitol, 3-Deoxy-3-fluoro-D-sorbitol (3-FS)[3]
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Chemical Formula: C₆H₁₃FO₅
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Stereochemistry: The stereocenters at C-2, C-4, and C-5 retain the D-glucose configuration.
The structure is an open-chain polyol, lacking the cyclic hemiacetal form characteristic of its parent aldose, 3-Deoxy-3-fluoro-D-glucose.
Physicochemical Properties
Detailed experimental data for 3-Deoxy-3-fluoro-D-glucitol is not widely published. However, key properties can be compiled from chemical suppliers and inferred from its parent compound, 3-Deoxy-3-fluoro-D-glucose.
| Property | Value | Source / Comment |
| Molecular Weight | 184.16 g/mol | [4] |
| CAS Number | 34339-82-7 | [4] |
| Purity | ≥95% (by HPLC) | [4] |
| Physical State | White to light yellow crystalline powder (Predicted, based on 3-FG) | [5] |
| Storage Temperature | 2-8°C | |
| Melting Point | 115-117°C (for 3-Deoxy-3-fluoro-D-glucose) | [5] |
| Boiling Point | 503.2°C at 760 mmHg (Predicted for 3-Deoxy-3-fluoro-D-glucose) | [5] |
| XLogP3 | -1.6 (Predicted for 3-Deoxy-3-fluoro-D-glucose) | [6] |
Synthesis of 3-Deoxy-3-fluoro-D-glucitol
The primary route to 3-Deoxy-3-fluoro-D-glucitol is through the chemical reduction of its corresponding aldose, 3-Deoxy-3-fluoro-D-glucose. This transformation is a standard procedure in carbohydrate chemistry.
Synthesis of the Precursor: 3-Deoxy-3-fluoro-D-glucose
The synthesis of 3-Deoxy-3-fluoro-D-glucose itself is a multi-step process, typically starting from a protected glucose derivative. Common strategies involve the use of fluorinating agents like diethylaminosulfur trifluoride (DAST) or by generating a sulfonate ester at the C-3 position followed by nucleophilic substitution with a fluoride salt.[1][7][8] One established method starts with 1,2:5,6-di-O-isopropylidene-α-D-allofuranose, which positions the C-3 hydroxyl group for stereospecific replacement by fluorine.[7]
Experimental Protocol: Reduction of 3-Deoxy-3-fluoro-D-glucose
The following protocol describes a general method for the reduction of an aldose to its corresponding alditol using sodium borohydride.
Objective: To synthesize 3-Deoxy-3-fluoro-D-glucitol from 3-Deoxy-3-fluoro-D-glucose.
Materials:
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3-Deoxy-3-fluoro-D-glucose (3-FG)
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Sodium borohydride (NaBH₄)
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Deionized water
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Methanol
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Dowex® 50WX8 hydrogen form ion-exchange resin
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Round-bottom flask
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Magnetic stirrer
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Ice bath
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Rotary evaporator
Procedure:
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Dissolution: Dissolve 1.0 g of 3-Deoxy-3-fluoro-D-glucose in 20 mL of deionized water in a 100 mL round-bottom flask equipped with a magnetic stir bar. Cool the solution in an ice bath.
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Reduction: While stirring, slowly add 0.25 g of sodium borohydride to the cooled solution in small portions. The addition should be controlled to prevent excessive frothing.
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Reaction: After the addition is complete, remove the flask from the ice bath and allow it to stir at room temperature for 3-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.
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Quenching and Neutralization: Carefully add Dowex® 50WX8 resin to the reaction mixture until the solution becomes neutral (pH ~7) and gas evolution ceases. This step neutralizes the excess borohydride and the resulting borate salts.
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Filtration: Filter the mixture to remove the ion-exchange resin, and wash the resin with a small amount of deionized water.
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Removal of Borates: Combine the filtrate and washings and concentrate the solution using a rotary evaporator. Add 50 mL of methanol to the residue and evaporate to dryness. Repeat this co-evaporation with methanol three more times to remove boric acid as volatile trimethyl borate.
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Purification: The resulting white solid or syrup is 3-Deoxy-3-fluoro-D-glucitol. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) if necessary.
Biological Activity and Applications
The biological significance of 3-Deoxy-3-fluoro-D-glucitol is intrinsically linked to the metabolism of its precursor, 3-Deoxy-3-fluoro-D-glucose, via the polyol pathway.
Role in the Polyol Pathway
The polyol pathway consists of two key enzymes: aldose reductase (AR) and sorbitol dehydrogenase (SDH). In tissues with high glucose concentrations, such as in diabetic patients, aldose reductase converts glucose to sorbitol. This accumulation of sorbitol is a known contributor to diabetic complications, including cataracts.[9]
Studies have shown that 3-Deoxy-3-fluoro-D-glucose is an excellent substrate for aldose reductase.[3][9] In vivo, 3-FG is metabolized to 3-Deoxy-3-fluoro-D-sorbitol (3-Deoxy-3-fluoro-D-glucitol) by AR.[3] This makes 3-FG, and by extension its metabolite 3-FDGitol, a valuable probe for monitoring aldose reductase activity in real-time.
Application in ¹⁹F NMR Spectroscopy
The presence of the fluorine atom allows for the use of ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy to non-invasively track the metabolism of 3-FG in living tissues.[2][3] As 3-FG is converted to 3-FDGitol, a distinct signal appears in the ¹⁹F NMR spectrum, allowing for the direct quantification of aldose reductase flux. This technique has been used to study the distribution and activity of aldose reductase in various organs, including the brain, liver, and kidney.[3]
Potential as a Therapeutic or Diagnostic Agent
Given its role as a product of aldose reductase, 3-Deoxy-3-fluoro-D-glucitol itself is not typically viewed as a therapeutic agent. However, its formation is a key indicator of the activity of a significant drug target (aldose reductase). Therefore, the metabolic system involving 3-FG and 3-FDGitol is a powerful platform for:
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Screening Aldose Reductase Inhibitors: Potential drug candidates can be evaluated based on their ability to prevent the conversion of 3-FG to 3-FDGitol.
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Diagnostic Imaging: Radiolabeled versions (with ¹⁸F) of 3-FG could potentially be used in Positron Emission Tomography (PET) to image regions of high polyol pathway activity, which could be relevant in oncology and diabetes research.[10]
Safety and Handling
The safety profile of 3-Deoxy-3-fluoro-D-glucitol is not extensively documented. However, the Safety Data Sheet for its precursor, 3-Deoxy-3-fluoro-D-glucose, indicates that it is harmful if swallowed, in contact with skin, or if inhaled.[5] Standard laboratory precautions should be taken when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Handling should be performed in a well-ventilated area.[5]
Conclusion
3-Deoxy-3-fluoro-D-glucitol is a fluorinated sugar alcohol of significant interest due to its role as a direct metabolic product of 3-Deoxy-3-fluoro-D-glucose via the enzyme aldose reductase. While not a therapeutic agent in itself, its formation is a critical indicator of polyol pathway flux, a key target in the study and treatment of diabetic complications. The ability to monitor its production non-invasively using ¹⁹F NMR makes the 3-FG/3-FDGitol system a powerful tool for drug development professionals and researchers. As our understanding of the nuanced roles of fluorinated carbohydrates grows, so too will the applications for precisely engineered molecules like 3-Deoxy-3-fluoro-D-glucitol.
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Alternative Synthesis of 1,2,4,6-Tetra-O-Acetyl-3-Deoxy-3-Fluoro-α,β-d-Glucopyranose. (n.d.). Bentham Science. [Link]
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A Review on Biological Activities of Sugars and Sugar Derivatives. (n.d.). ResearchGate. [Link]
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